Cas no 2172232-56-1 (1'-(1-cyclobutylethyl)-4-azaspirobicyclo2.2.2octane-2,2'-pyrrolidine)

• Product Name: 1'-(1-cyclobutylethyl)-4-azaspirobicyclo2.2.2octane-2,2'-pyrrolidine
• CAS No: 2172232-56-1
• MF: C₁₆H₂₈N₂
• MW: 248.406924247742
• CID: 6172402
• PubChem ID: 165518476
• Update Time: 2025-06-23

1'-(1-cyclobutylethyl)-4-azaspirobicyclo2.2.2octane-2,2'-pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1'-(1-cyclobutylethyl)-4-azaspirobicyclo2.2.2octane-2,2'-pyrrolidine
• 1'-(1-cyclobutylethyl)-4-azaspiro[bicyclo[2.2.2]octane-2,2'-pyrrolidine]
• 2172232-56-1
• EN300-1273873

• Inchi： 1S/C16H28N2/c1-13(14-4-2-5-14)18-9-3-8-16(18)12-17-10-6-15(16)7-11-17/h13-15H,2-12H2,1H3
• InChI Key： ZPEMEHFKLPRWAV-UHFFFAOYSA-N
• SMILES： N1(CCCC21CN1CCC2CC1)C(C)C1CCC1

Computed Properties

• Exact Mass: 248.225248902g/mol
• Monoisotopic Mass: 248.225248902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 6.5Ų

Additional information on 1'-(1-cyclobutylethyl)-4-azaspirobicyclo2.2.2octane-2,2'-pyrrolidine

Introduction to 1'-(1-cyclobutylethyl)-4-azaspirobicyclo[2.2.2]octane-2,2'-pyrrolidine (CAS No. 2172232-56-1)

The compound 1'-(1-cyclobutylethyl)-4-azaspirobicyclo[2.2.2]octane-2,2'-pyrrolidine (CAS No. 2172232-56-1) represents a fascinating molecule in the realm of medicinal chemistry, characterized by its intricate spirobicyclic framework and azacyclic moiety. This compound has garnered significant attention due to its structural complexity and potential pharmacological applications, particularly in the development of novel therapeutic agents.

The molecular architecture of this compound consists of a spirobicyclo[2.2.2]octane core, which is a highly stable bicyclic system with a unique three-membered azacyclic ring fused to it. The presence of the 1-cyclobutylethyl substituent at the 1' position introduces steric bulk and modulates the electronic properties of the molecule, making it an attractive scaffold for drug design. The pyrrolidine ring at the 2,2'-positions further enhances the complexity and diversity of its interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to explore the structural and functional properties of such complex molecules with unprecedented precision. Molecular modeling studies suggest that 1'-(1-cyclobutylethyl)-4-azaspirobicyclo[2.2.2]octane-2,2'-pyrrolidine exhibits favorable binding affinities with various protein targets, including enzymes and receptors implicated in neurological disorders. This has opened up new avenues for its exploration as a potential lead compound in the discovery of next-generation therapeutics.

In parallel, experimental investigations have begun to unravel the pharmacological profile of this compound. Initial in vitro assays have demonstrated promising activity against certain kinases and ion channels, which are critical targets in diseases such as cancer and neurodegeneration. The unique combination of structural features—such as the spirobicyclic core and azacyclic ring—provides a rich chemical space for further derivatization and optimization.

The synthesis of 1'-(1-cyclobutylethyl)-4-azaspirobicyclo[2.2.2]octane-2,2'-pyrrolidine presents both challenges and opportunities for synthetic chemists. The spirobicyclic system requires precise control over reaction conditions to ensure high yield and enantiopurity, which is crucial for evaluating its pharmacological efficacy. Recent reports highlight innovative synthetic strategies that have successfully addressed these challenges, paving the way for scalable production.

One particularly noteworthy development is the application of transition-metal-catalyzed reactions in constructing the spirobicyclic core. These methods have enabled efficient formation of carbon-carbon bonds while maintaining regioselectivity, thereby streamlining the synthetic pathway. Additionally, computational-assisted retrosynthetic analysis has been instrumental in identifying novel synthetic routes that leverage these catalytic transformations.

The biological evaluation of 1'-(1-cyclobutylethyl)-4-azaspirobicyclo[2.2.2]octane-2,2'-pyrrolidine has revealed intriguing interactions with biological systems. Preclinical studies indicate that this compound modulates signaling pathways involved in inflammation and neuroprotection, suggesting its potential as an anti-inflammatory agent or a neuroprotective drug candidate. The azacyclic moiety plays a pivotal role in these interactions by engaging with specific residues on protein targets.

Furthermore, the 1-cyclobutylethyl substituent appears to enhance the metabolic stability of the molecule, reducing its susceptibility to enzymatic degradation in vivo. This property is particularly valuable for developing long-acting pharmaceuticals that require sustained release after administration. Such stability improvements can significantly extend the therapeutic window and improve patient compliance.

The integration of high-throughput screening (HTS) technologies has accelerated the process of identifying lead compounds like 1'-(1-cyclobutylethyl)-4-azaspirobicyclo[2.2.2]octane-2,2'-pyrrolidine based on their binding affinity to biological targets. HTS campaigns have been complemented by structure-based drug design approaches, where computational models predict how modifications to the core scaffold can enhance potency and selectivity.

Emerging evidence also suggests that this compound may exhibit beneficial effects beyond its primary mode of action. For instance, studies indicate that it can interact with membrane receptors, potentially influencing cell signaling and neuronal plasticity. These off-target effects could be exploited to develop multi-target drugs that address multiple aspects of complex diseases simultaneously.

The future prospects for 1'-(1-cyclobutylethyl)-4-azaspirobicyclo[2.2.2]octane-2,2'-pyrrolidine are promising, with ongoing research focusing on optimizing its pharmacokinetic properties and exploring new therapeutic indications. Advances in biocatalysis and green chemistry are also expected to influence its synthesis by providing more sustainable and efficient methodologies.

In conclusion,1'-(1-cyclobutylethyl)-4-azaspirobicyclo[2.2.2]octane-2,2'-pyrrolidine (CAS No. 2172232256) stands as a testament to the ingenuity of medicinal chemists in designing complex molecules with potential therapeutic value。 Its unique structural features、promising pharmacological activity、and synthetic accessibility make it a compelling candidate for further exploration。 As research continues，this compound is likely to contribute significantly to advancements in drug discovery，offering hope for novel treatments across various disease domains。